Cas no 380442-81-9 (N-(4-butylphenyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(4-butylphenyl)-1,3-benzothiazol-2-amine
• CAS No: 380442-81-9
• MF: C₁₇H₁₈N₂S
• MW: 282.403222560883
• MDL: MFCD03476820
• CID: 3105114
• PubChem ID: 2346918
• Update Time: 2025-10-30

N-(4-butylphenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzothiazol-2-yl-(4-butyl-phenyl)-amine
• N-(4-butylphenyl)-1,3-benzothiazol-2-amine
• G34812
• 380442-81-9
• SCHEMBL1820680
• Oprea1_221323
• CS-0219007
• AKOS000115927
• EN300-02821
• AB00712729-01
• Z56828965

• MDL： MFCD03476820
• Inchi： 1S/C17H18N2S/c1-2-3-6-13-9-11-14(12-10-13)18-17-19-15-7-4-5-8-16(15)20-17/h4-5,7-12H,2-3,6H2,1H3,(H,18,19)
• InChI Key： OPUGSPGGLDOBNC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 282.11906976Da
• Monoisotopic Mass: 282.11906976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-butylphenyl)-1,3-benzothiazol-2-amine

Professional Introduction to N-(4-butylphenyl)-1,3-benzothiazol-2-amine (CAS No. 380442-81-9)

N-(4-butylphenyl)-1,3-benzothiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 380442-81-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The benzothiazole core structure, combined with the butylphenyl substituent, imparts distinct chemical and biological characteristics that make it a valuable candidate for further investigation.

The benzothiazole scaffold is a well-known heterocyclic compound that has been extensively studied for its pharmacological properties. It is found in numerous bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. The presence of the amine group in N-(4-butylphenyl)-1,3-benzothiazol-2-amine enhances its reactivity and potential for further derivatization, making it a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in exploring novel derivatives of benzothiazole for their therapeutic potential. The introduction of the 4-butylphenyl group at the 4-position of the benzothiazole ring introduces steric and electronic modifications that can influence the compound's biological activity. This modification has been shown to affect binding affinity to biological targets, alter metabolic stability, and modulate pharmacokinetic profiles.

Recent studies have highlighted the importance of N-(4-butylphenyl)-1,3-benzothiazol-2-amine in the development of new pharmaceutical agents. Researchers have demonstrated its efficacy in preclinical models as a potential treatment for various diseases. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties by inhibiting key inflammatory pathways. Additionally, its ability to interact with specific enzymes and receptors makes it a candidate for treating neurological disorders.

The structural features of N-(4-butylphenyl)-1,3-benzothiazol-2-amine also contribute to its potential as an intermediate in the synthesis of more complex molecules. The benzothiazol-2-amine moiety provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has led to its use in various synthetic pathways aimed at developing novel therapeutic agents.

The pharmacokinetic behavior of N-(4-butylphenyl)-1,3-benzothiazol-2-amine is another area of interest. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to better understand how it behaves within the body. These studies have provided valuable insights into optimizing dosages and delivery methods for maximum therapeutic effect.

In conclusion, N-(4-butylphenyl)-1,3-benzothiazol-2-amine (CAS No. 380442-81-9) is a compound with significant potential in pharmaceutical research and development. Its unique structure and functional properties make it a valuable tool for creating new drugs targeting various diseases. As research continues to uncover more about its biological activities and synthetic applications, this compound is poised to play an important role in future medical advancements.